1-(4-fluorophenyl)-4-methoxy-N-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-4-methoxy-N-(4-methyl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H13FN4O2S/c1-9-8-23-15(17-9)18-14(21)13-12(22-2)7-20(19-13)11-5-3-10(16)4-6-11/h3-8H,1-2H3,(H,17,18,21)
• InChI Key: OTYMKZWLIUYXET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=NN(C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C15H13FN4O2S
• Molecular Weight: 332.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the thiazole ring could be formed via a condensation reaction between a thiol and a nitrile. The pyrazole ring could be formed via a reaction between a hydrazine and a 1,3-diketone.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings and functional groups. These groups would likely contribute to the overall polarity and reactivity of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. For example, the fluorine atom on the phenyl ring could potentially be replaced with another group in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorophenyl group could increase its lipophilicity, potentially enhancing its ability to cross cell membranes.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities.